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Compound of Interest

Compound Name:
2-Amino-3-

cyclopropoxybenzonitrile

Cat. No.: B13299322

Get Quote

Executive Summary: The Cyclopropyl Advantage
2-Amino-3-cyclopropoxybenzonitrile represents a strategic "privileged structure" in modern

drug discovery. While structurally analogous to 2-amino-3-methoxybenzonitrile, the substitution

of the methyl group with a cyclopropyl moiety offers distinct pharmacological advantages. The

cyclopropyl group acts as a metabolic blocker, reducing susceptibility to CYP450-mediated

-dealkylation while simultaneously increasing lipophilicity and filling hydrophobic pockets in
target proteins (e.g., Kinases, PDE4).

This guide outlines a comprehensive screening protocol to validate the physicochemical and

metabolic superiority of this scaffold prior to its incorporation into high-value libraries (e.g.,

Quinazolines, Quinolines).

Chemical Identity & Structural Integrity
Before initiating biological screening, the material must undergo rigorous quality control. The 2-

amino-benzonitrile core is reactive; oxidation or hydrolysis of the nitrile group are common

degradation pathways.
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Property Specification

IUPAC Name 2-Amino-3-cyclopropoxybenzonitrile

CAS Number 1243467-88-0

Molecular Formula

Molecular Weight 174.20 g/mol

Key Motif
Ortho-amino nitrile (Precursor to fused

heterocycles)

Bioisostere Class
Alkoxy replacement (Cyclopropyl vs.

Methyl/Ethyl)

Protocol 2.1: Purity Validation via UHPLC-MS
Objective: Confirm purity >98% and absence of the hydrolyzed amide impurity.

Column: C18 Reverse Phase (e.g., Waters BEH C18, 1.7 µm).

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

Gradient: 5% B to 95% B over 5 minutes.

Detection: UV at 254 nm (aromatic core) and MS (ESI+).

Acceptance Criteria: No single impurity >0.5%. Confirm parent ion

.

Physicochemical Profiling (The "Property Screen")
The cyclopropyl group significantly alters the physicochemical landscape compared to a

methoxy group. This screen quantifies that shift to ensure the scaffold fits within the desired

chemical space (Lipinski/Veber rules).

Comparative Analysis Plan
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We compare Compound A (2-Amino-3-cyclopropoxybenzonitrile) directly against Compound

B (2-Amino-3-methoxybenzonitrile).

Assay Methodology Rationale

Kinetic Solubility Nephelometry (pH 7.4)

Cyclopropyl adds lipophilicity;

ensure aqueous solubility

remains acceptable (>50 µM).

LogD (pH 7.4) Shake-flask / Potentiometric

Quantify the lipophilic shift (

LogD typically +0.8 to +1.2 for

cPr vs Me).

TPSA In-silico / Experimental

Verify polar surface area

remains unchanged (critical for

permeability).

Visualization: Physicochemical & ADME Workflow
The following diagram illustrates the logical flow of the screening cascade, ensuring "Go/No-

Go" decisions are made early.
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Figure 1: Sequential screening cascade for scaffold validation.

Metabolic Stability Screening (The Core Value
Proposition)
The primary justification for using 2-Amino-3-cyclopropoxybenzonitrile is resistance to

oxidative metabolism. The cyclopropyl C-H bonds are stronger (approx. 106 kcal/mol) than

methyl C-H bonds, making them poor substrates for CYP450 enzymes.
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Protocol 4.1: Microsomal Stability Assay
Objective: Determine Intrinsic Clearance (

) in Human Liver Microsomes (HLM).

Preparation: Incubate test compound (1 µM) with pooled HLM (0.5 mg/mL protein) in

phosphate buffer (pH 7.4).

Initiation: Add NADPH-regenerating system.

Sampling: Quench aliquots at 0, 5, 15, 30, and 60 minutes using ice-cold acetonitrile

containing Internal Standard (e.g., Tolbutamide).

Analysis: LC-MS/MS quantification of parent depletion.

Calculation:

Success Metric: The cyclopropoxy scaffold should demonstrate a

increase of >2-fold compared to the methoxy analog.

Synthetic Utility & Application
This compound is not a drug itself but a linchpin intermediate. Its ortho-amino nitrile motif is the

classic precursor for Quinazolines (via Niementowski-type reactions), a scaffold found in

blockbuster kinase inhibitors like Gefitinib and Erlotinib.

Mechanism of Action (Synthetic)
The nitrile carbon acts as an electrophile, attacked by formamide or urea derivatives, while the

amino group provides the nucleophilic closure.

2-Amino-3-cyclopropoxy-
benzonitrile

Amidine
Intermediate

Reflux (EtOH)

+ Formamidine Acetate
(or Formamide)

4-Amino-8-cyclopropoxy-
quinazoline

Cyclization
(-NH3)
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Figure 2: Conversion of the scaffold into a bioactive Quinazoline core.

Safety & Toxicology Screening
Anilines (amino-benzenes) carry structural alerts for genotoxicity. Early screening is mandatory.

Protocol 6.1: Mini-Ames Test (Fluctuation Method)
Strains:S. typhimurium TA98 (frameshift) and TA100 (base-pair substitution).

Conditions: +/- S9 metabolic activation.

Rationale: The cyclopropyl group can occasionally form reactive intermediates if the ring

opens (though less likely than cyclopropyl-amines). This test rules out mutagenicity early.

Protocol 6.2: Cytotoxicity (HepG2)
Method: ATP content assay (CellTiter-Glo) after 24h exposure.

Threshold:

is required to classify the scaffold as "benign" for library generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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